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Compound of Interest

Compound Name: 3-Bromobenzanthrone

Cat. No.: B182157

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling, personal protective equipment
(PPE), and disposal of 3-Bromobenzanthrone, ensuring the safety of laboratory personnel
and the integrity of research.

Physicochemical and Hazard Data

A summary of key quantitative data for 3-Bromobenzanthrone is presented below for easy
reference.

Property Value

CAS Number 81-96-9

Molecular Formula C17H9BrO[1][2]

Molecular Weight 309.16 g/mol [1][2]

Appearance Yelllow needle-like crystals or Yellow Brown
solid[3][4]

Melting Point 164-166°CJ[3][5][6]

Boiling Point 483.0 + 14.0 °C (Predicted)[3][5]

Primary Hazards Acute Toxic, Irritant, Health Hazard[7]
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Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromobenzanthrone is a hazardous substance that is harmful if swallowed and toxic if
inhaled.[4] It can cause allergic skin reactions and may lead to allergy or asthma-like symptoms
if inhaled.[4][8]

Required Personal Protective Equipment (PPE):

o Respiratory Protection: In case of inadequate ventilation or when handling the powder, a
respirator is mandatory.[8] An N95 or higher-rated respirator is recommended when
unpacking the chemical if it is not in a plastic container.[9]

o Eye Protection: Chemical safety goggles are required to protect against potential splashes or
dust.[9]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[10] It is important to
inspect gloves for any damage before use.[4]

o Body Protection: A long-sleeved laboratory coat is required.[9] For larger quantities or in
situations with a higher risk of exposure, disposable coveralls may be necessary.[11]

o Footwear: Closed-toe shoes are mandatory in the laboratory. When handling hazardous
drugs, shoe covers should be worn.[9]

Operational Plan for Safe Handling

Adherence to the following step-by-step protocol is crucial for the safe handling of 3-
Bromobenzanthrone.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[10]

» Ensure that an emergency eyewash station and safety shower are readily accessible.

» Before starting, have all necessary PPE, handling equipment, and waste containers
prepared.
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2. Handling the Chemical:

e Wear all required PPE as specified above.

¢ Avoid breathing in the dust.[1][3]

+ When weighing the solid, do so in a fume hood or a ventilated balance enclosure.
o Handle the substance carefully to prevent spills.

3. In Case of a Spill:

o For small spills, carefully sweep or vacuum the solid material and place it into a labeled,
sealed container for disposal.[12] Avoid generating dust.

o For larger spills, use a shovel to collect the material into an appropriate waste disposal
container.[12]

e Do not allow the chemical to enter drains.[12]

4. First Aid Procedures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.[8][12]

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[8][12] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[8][12] Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting.[4][8] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.

Disposal Plan

Proper disposal of 3-Bromobenzanthrone and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste containing 3-Bromobenzanthrone, including contaminated PPE
and cleaning materials, should be collected in a clearly labeled, sealed, and appropriate
hazardous waste container.[12]
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» Disposal Method: Dispose of the chemical waste in accordance with all applicable federal,
state, and local environmental regulations.[12] This may involve dissolving the material in a
combustible solvent for incineration in a chemical incinerator equipped with an afterburner
and scrubber.[12]

o Contact Environmental Health and Safety (EHS): Consult with your institution's EHS
department for specific guidance on the disposal of this chemical.

Experimental Workflow for Handling 3-
Bromobenzanthrone
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Caption: Workflow for the safe handling of 3-Bromobenzanthrone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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